Cas no 1363165-91-6 (1-Boc-3-isopropylpiperidine-3-carboxylic Acid)

• Product Name: 1-Boc-3-isopropylpiperidine-3-carboxylic Acid
• CAS No: 1363165-91-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD21641317
• CID: 1056997
• PubChem ID: 74788573
• Update Time: 2025-05-25

1-Boc-3-isopropylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-isopropylpiperidine-3-carboxylic Acid
• 3-(1-methylethyl)-1,3-Piperidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• 3-Isopropyl-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-piperidineca rboxylic acid
• 5080AJ
• SY018691
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-propan-2-ylpiperidine-3-carboxylic acid
• 3-Isopropyl-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-piperidinecarboxylic acid
• EN300-3910034
• 1363165-91-6
• AS-32106
• 1-Boc-3-isopropylpiperidine-3-carboxylicAcid
• SB43656
• MFCD21641317
• AKOS024244224
• A886839
• 1-[(tert-butoxy)carbonyl]-3-(propan-2-yl)piperidine-3-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-3-ISOPROPYLPIPERIDINE-3-CARBOXYLIC ACID
• SCHEMBL24961879
• CS-0210549
• DA-18032
• 1,3-Piperidinedicarboxylic acid, 3-(1-methylethyl)-, 1-(1,1-dimethylethyl) ester

• MDL： MFCD21641317
• Inchi： 1S/C14H25NO4/c1-10(2)14(11(16)17)7-6-8-15(9-14)12(18)19-13(3,4)5/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key： SRVKLZFGRUCUHV-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.3

Experimental Properties

• PSA: 66.84000
• LogP: 2.68220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Boc-3-isopropylpiperidine-3-carboxylic Acid

Introduction to 1-Boc-3-isopropylpiperidine-3-carboxylic Acid (CAS No. 1363165-91-6)

The compound 1-Boc-3-isopropylpiperidine-3-carboxylic acid, identified by the CAS number 1363165-91-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with an isopropyl group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 1-position. The carboxylic acid functionality further enhances its versatility in various chemical reactions and applications.

Key Features and Applications

The structure of 1-Boc-3-isopropylpiperidine-3-carboxylic acid makes it an ideal candidate for use in peptide synthesis, drug discovery, and other areas requiring precise control over molecular architecture. The Boc group serves as a temporary protecting group for the amine functionality, allowing for controlled deprotection during synthesis. This feature is particularly valuable in multi-step synthesis workflows where intermediate stabilization is crucial.

Recent advancements in chemical synthesis have highlighted the importance of such molecules in constructing complex bioactive compounds. Researchers have employed this compound as a building block in the construction of peptide libraries, enabling high-throughput screening for potential therapeutic agents. Its role in medicinal chemistry is further underscored by its ability to participate in various coupling reactions, including amide bond formation, which is fundamental to peptide and protein engineering.

Chemical Properties and Synthesis

The synthesis of 1-Boc-3-isopropylpiperidine-3-carboxylic acid typically involves multi-step processes that combine ring formation with functional group transformations. The piperidine ring is often synthesized via cyclocondensation or ring-closing metathesis reactions, depending on the starting materials and desired stereochemistry. The introduction of the Boc group and isopropyl substituent requires careful planning to ensure optimal yields and purity.

Recent studies have explored alternative synthetic routes leveraging modern catalytic methods and green chemistry principles. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of complex piperidine derivatives with high efficiency. These advancements not only enhance the scalability of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemical processes.

Biological Activity and Potential Therapeutic Applications

The biological activity of 1-Boc-3-isopropylpiperidine-3-carboxylic acid has been a focal point of recent research efforts. Preclinical studies suggest that this compound exhibits promising activity in modulating key biological pathways associated with inflammation, neurodegenerative diseases, and cancer. Its ability to influence cellular signaling cascades makes it a potential lead compound for drug development.

In particular, investigations into its anti-inflammatory properties have revealed potent inhibition of pro-inflammatory cytokines, offering new avenues for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that this compound may possess neuroprotective effects, potentially beneficial for Alzheimer's disease and other neurodegenerative disorders.

Conclusion

In summary, 1-Boc-3-isopropylpiperidine-3-carboxylic acid (CAS No. 1363165-91-6) stands as a versatile and valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly contribute significantly to advancing both academic understanding and industrial applications in the chemical sciences.